Cas no 2091940-85-9 (Oxetane, 3-(2-iodophenyl)-3-methyl-)

• Product Name: Oxetane, 3-(2-iodophenyl)-3-methyl-
• CAS No: 2091940-85-9
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 5254724
• Update Time: 2025-06-08

Oxetane, 3-(2-iodophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 3-(2-iodophenyl)-3-methyl-

• Inchi： 1S/C10H11IO/c1-10(6-12-7-10)8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3
• InChI Key： BYVJFEIVZDVGBX-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC=C2I)(C)C1

Additional information on Oxetane, 3-(2-iodophenyl)-3-methyl-

Professional Introduction to Oxetane, 3-(2-iodophenyl)-3-methyl- (CAS No. 2091940-85-9)

Oxetane, 3-(2-iodophenyl)-3-methyl-, with the chemical identifier CAS No. 2091940-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxetane class of heterocyclic compounds, which are known for their unique structural properties and potential applications in drug development. The presence of both an iodine substituent and a methyl group on the oxetane ring imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The oxetane ring itself is a three-membered cyclic ether with high strain energy, which can be exploited to facilitate various chemical transformations. In particular, the 3-(2-iodophenyl)-3-methyl-Oxetane structure allows for selective functionalization at the reactive positions of the oxetane ring, as well as at the aromatic iodophenyl moiety. This dual reactivity has been leveraged in recent studies to develop novel methodologies for constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the utility of oxetane derivatives in modulating biological targets. The iodophenyl group, in particular, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse aryl or vinyl groups into the molecular framework. This capability has been instrumental in designing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

One notable application of Oxetane, 3-(2-iodophenyl)-3-methyl- is in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play pivotal roles in cell signaling and are frequently implicated in diseases such as cancer. By incorporating this oxetane derivative into drug candidates, researchers have been able to develop molecules with enhanced binding affinity and selectivity. For instance, modifications to the methyl group on the oxetane ring have been shown to fine-tune solubility and metabolic stability, crucial factors for drug-like properties.

The CAS No. 2091940-85-9 designation ensures unambiguous identification of this compound, facilitating its use in both academic research and industrial applications. The compound’s stability under various reaction conditions has made it a preferred choice for multi-step synthetic routes. Additionally, its compatibility with green chemistry principles has been explored, with efforts focusing on reducing hazardous byproducts and improving atom economy.

In the realm of drug discovery, Oxetane, 3-(2-iodophenyl)-3-methyl- has been employed in fragment-based drug design approaches. Fragment-based methods involve identifying small molecular fragments that bind to biological targets with high affinity, which can then be optimized into lead compounds. The structural flexibility offered by the oxetane ring allows for precise tuning of interactions with protein binding pockets, making it an ideal scaffold for this purpose.

Recent studies have also demonstrated the utility of this compound in material science applications beyond pharmaceuticals. The strained nature of the oxetane ring can be exploited to generate novel polymers with unique mechanical properties. For example, copolymers incorporating Oxetane, 3-(2-iodophenyl)-3-methyl- segments have exhibited enhanced thermal stability and biodegradability, opening avenues for sustainable materials development.

The synthesis of Oxetane, 3-(2-iodophenyl)-3-methyl- typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodine substituent at the desired position on the oxetane ring, followed by alkylation to incorporate the methyl group. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing reaction times and improving yields.

The role of computational chemistry in optimizing derivatives of Oxetane, 3-(2-iodophenyl)-3-methyl- cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for biological targets. These predictions guide experimental efforts toward higher success rates in lead optimization campaigns.

In conclusion,Oxetane, 3-(2-iodophenyl)-3-methyl- (CAS No. 2091940-85-9) represents a versatile building block with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies while maintaining favorable physicochemical properties essential for drug development. As research continues to uncover new methodologies for utilizing this compound, Oxetane derivatives are poised to play an increasingly significant role in addressing unmet medical needs and advancing technological innovations.